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Introduction
Propyl octanoate (CH₃(CH₂)₆COOCH₂CH₂CH₃) is an ester recognized for its characteristic

fruity aroma.[1] It is a member of the fatty acid esters class of organic compounds.[1][2] This

document provides an in-depth overview of the core physical properties of propyl octanoate,

offering valuable data for researchers, scientists, and professionals in drug development and

other scientific fields. Propyl octanoate is found naturally in some fruits and fermented

beverages and is also synthesized for use as a flavoring and fragrance agent.[1]

Molecular and Chemical Data
Propyl octanoate is systematically known as propyl octanoate, with common synonyms

including n-propyl octanoate and propyl caprylate.[3][4]

Table 1: Molecular and Chemical Identifiers for Propyl Octanoate
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Identifier Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [3][5][6][7]

Molecular Weight 186.29 g/mol [3][5][6][7]

CAS Number 624-13-5 [3][6][7]

InChI Key
IDHBLVYDNJDWNO-

UHFFFAOYSA-N
[3][6]

SMILES CCCCCCCC(=O)OCCC [3]

Physicochemical Properties
The physical state of propyl octanoate at standard temperature and pressure is a colorless

liquid.[7][8] A comprehensive summary of its key physicochemical properties is presented

below.

Table 2: Summary of Key Physicochemical Properties of Propyl Octanoate

Property Value
Temperature
(°C)

Pressure
(mmHg)

Source(s)

Density
0.861 - 0.880

g/mL
20 - 25 Ambient [3][4][7]

Boiling Point 225.0 - 226.4 °C - 760 [7][8]

Melting Point -46.2 °C - Ambient [2][8]

Refractive Index 1.4180 - 1.426 20 Ambient [3][7][8]

Vapor Pressure 0.09 mmHg 25 - [7]

Flash Point 87.78 - 87.9 °C - - [7][8]

logP (o/w) 3.73 - 4.352 25 - [2][7]

Table 3: Solubility of Propyl Octanoate
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Solvent Solubility Temperature (°C) Source(s)

Water
10.87 - 34 mg/L

(practically insoluble)
25 [2][7][9]

Alcohol Soluble - [7]

Organic Solvents Soluble - [10]

Experimental Protocols
The following sections detail generalized experimental protocols for determining the key

physical properties of liquid esters like propyl octanoate. These are based on standard

laboratory methods and can be adapted for specific equipment and sample volumes.

Synthesis of Propyl Octanoate via Fischer Esterification
Propyl octanoate is commonly synthesized through the Fischer esterification of octanoic acid

and propan-1-ol, using an acid catalyst.[3][11][12][13][14][15][16]

Materials: Octanoic acid, propan-1-ol, concentrated sulfuric acid (catalyst), anhydrous

sodium sulfate, 5% sodium bicarbonate solution, saturated sodium chloride solution, diethyl

ether.

Apparatus: Round-bottom flask, reflux condenser, heating mantle, separatory funnel,

distillation apparatus, glassware.

Procedure:

Combine equimolar amounts of octanoic acid and a slight excess of propan-1-ol in a

round-bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid.

Set up the apparatus for reflux and heat the mixture for 1-2 hours.[12]

After cooling, transfer the mixture to a separatory funnel and wash sequentially with water,

5% sodium bicarbonate solution, and saturated sodium chloride solution to remove
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unreacted acid and alcohol.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Purify the crude propyl octanoate by distillation.[11]

Octanoic Acid

RefluxPropan-1-ol

H₂SO₄ (catalyst)

Workup
(Washing & Drying)

Cooling DistillationPurification Propyl OctanoateFinal Product

Click to download full resolution via product page

Fischer Esterification of Propyl Octanoate.

Determination of Physical Properties
The following diagram outlines a general workflow for the experimental determination of the

physical properties of a liquid sample like propyl octanoate.
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General Experimental Workflow for Physical Property Determination.

4.2.1. Density Determination

Method: The density of liquid propyl octanoate can be accurately determined using a

pycnometer or a graduated cylinder and a balance.[17][18][19][20]

Procedure (Graduated Cylinder):

Weigh a clean, dry graduated cylinder.

Add a known volume of propyl octanoate to the cylinder.

Reweigh the cylinder containing the liquid.

Calculate the density by dividing the mass of the liquid by its volume.

Ensure the temperature of the liquid is recorded as density is temperature-dependent.
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4.2.2. Boiling Point Determination

Method: The boiling point can be determined by distillation or a micro boiling point method.

[21][22][23][24][25][26]

Procedure (Micro Method):

Place a small amount of propyl octanoate in a small test tube.

Invert a capillary tube (sealed at one end) into the liquid.

Attach the test tube to a thermometer and heat it in a water or oil bath.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube.

4.2.3. Melting Point Determination

Method: As propyl octanoate is a liquid at room temperature, its melting point is determined

by observing the freezing point. The OECD Test Guideline 102 provides several suitable

methods.[1][4][8][27][28]

Procedure (Freezing Point):

Place a sample of propyl octanoate in a suitable container.

Slowly cool the sample while gently stirring and monitoring the temperature with a

calibrated thermometer.

The freezing point is the temperature at which the liquid solidifies, which should remain

constant during the phase transition.

4.2.4. Refractive Index Measurement

Method: The refractive index is measured using an Abbe refractometer.[29][30][31][32][33]

Procedure:
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Calibrate the refractometer with a standard of known refractive index.

Place a few drops of propyl octanoate on the prism of the refractometer.

Close the prism and allow the temperature to equilibrate.

Adjust the instrument to bring the dividing line between the light and dark fields into focus

at the crosshairs.

Read the refractive index from the scale.

4.2.5. Solubility Determination

Method: The solubility of propyl octanoate in various solvents is determined by miscibility

tests.[10][34][35][36][37][38]

Procedure:

Add a small amount of propyl octanoate to a test tube.

Add the solvent in question (e.g., water, ethanol) dropwise, shaking after each addition.

Observe whether the propyl octanoate dissolves to form a homogeneous solution or if

two distinct layers remain, indicating insolubility.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of propyl
octanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra provide detailed information about the molecular structure.

[5][39][40][41] The chemical shifts and coupling constants are characteristic of the propyl

and octanoyl moieties.

Mass Spectrometry (MS):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.scribd.com/document/90352839/Practical-4
https://pubs.aip.org/aip/jpr/article/38/4/1093/1059855/IUPAC-NIST-Solubility-Data-Series-88-Esters-with
https://www.solubilityofthings.com/esters-structure-properties-and-reactions
https://srdata.nist.gov/solubility/IUPAC/SDS-49/SDS-49.pdf
http://www.chymist.com/Identification%20of%20a%20Substance.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-octanoate
https://www.ymdb.ca/compounds/YMDB01360
https://www.docbrown.info/page06/spectra2/0-spectra-propyl-ethanoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

propyl octanoate.[5][39][40][42] The molecular ion peak corresponds to its molecular

weight, and characteristic fragments arise from the cleavage of the ester bond.

Safety Information
Propyl octanoate is generally considered to have low toxicity, but appropriate safety

precautions should always be taken in a laboratory setting.[9]

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.[2][9][43][44]

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[2][9]

Hazards: May cause skin and eye irritation upon direct contact.[9] It is a combustible liquid.

First Aid: In case of contact, flush the affected area with copious amounts of water. If inhaled,

move to fresh air. Seek medical attention if irritation persists.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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